Cas no 111276-71-2 ((2S)-2-(decanoylamino)pentanedioic acid)

• Product Name: (2S)-2-(decanoylamino)pentanedioic acid
• CAS No: 111276-71-2
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 2606941
• PubChem ID: 14192068
• Update Time: 2025-04-21

(2S)-2-(decanoylamino)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(decanoylamino)pentanedioic acid
• (S)-2-Decanamidopentanedioic acid
• I6YHE9T07Q
• UNII-I6YHE9T07Q
• DTXCID5072066
• Caproyl glutamic acid
• N-Decanoylglutamic acid
• 111276-71-2
• Q27280513
• N-Decanoyl-l-glutamic acid
• SCHEMBL342881
• L-Glutamic acid, N-(1-oxodecyl)-
• DTXSID10149575

• Inchi： 1S/C15H27NO5/c1-2-3-4-5-6-7-8-9-13(17)16-12(15(20)21)10-11-14(18)19/h12H,2-11H2,1H3,(H,16,17)(H,18,19)(H,20,21)/t12-/m0/s1
• InChI Key： OBACDZMAJJOBJC-LBPRGKRZSA-N
• SMILES： O=C(CCCCCCCCC)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 301.18892296Da
• Monoisotopic Mass: 301.18892296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų